progesterone 12-succinyltyrosine methyl ester
progesterone 12-succinyltyrosine methyl ester
Brand Name:
Vulcanchem
CAS No.:
110988-79-9
VCID:
VC0027157
InChI:
InChI=1S/C35H45NO8/c1-20(37)26-11-12-27-25-10-7-22-18-24(39)15-16-34(22,2)28(25)19-30(35(26,27)3)44-32(41)14-13-31(40)36-29(33(42)43-4)17-21-5-8-23(38)9-6-21/h5-6,8-9,18,25-30,38H,7,10-17,19H2,1-4H3,(H,36,40)/t25?,26-,27?,28?,29+,30+,34+,35-/m1/s1
SMILES:
CC(=O)C1CCC2C1(C(CC3C2CCC4=CC(=O)CCC34C)OC(=O)CCC(=O)NC(CC5=CC=C(C=C5)O)C(=O)OC)C
Molecular Formula:
C35H45NO8
Molecular Weight:
607.7 g/mol
progesterone 12-succinyltyrosine methyl ester
CAS No.: 110988-79-9
Main Products
VCID: VC0027157
Molecular Formula: C35H45NO8
Molecular Weight: 607.7 g/mol
CAS No. | 110988-79-9 |
---|---|
Product Name | progesterone 12-succinyltyrosine methyl ester |
Molecular Formula | C35H45NO8 |
Molecular Weight | 607.7 g/mol |
IUPAC Name | [(10R,12S,13S,17S)-17-acetyl-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-12-yl] 4-[[(2S)-3-(4-hydroxyphenyl)-1-methoxy-1-oxopropan-2-yl]amino]-4-oxobutanoate |
Standard InChI | InChI=1S/C35H45NO8/c1-20(37)26-11-12-27-25-10-7-22-18-24(39)15-16-34(22,2)28(25)19-30(35(26,27)3)44-32(41)14-13-31(40)36-29(33(42)43-4)17-21-5-8-23(38)9-6-21/h5-6,8-9,18,25-30,38H,7,10-17,19H2,1-4H3,(H,36,40)/t25?,26-,27?,28?,29+,30+,34+,35-/m1/s1 |
Standard InChIKey | QDRIHLHORYETQU-YXGNROOXSA-N |
Isomeric SMILES | CC(=O)[C@H]1CCC2[C@@]1([C@H](CC3C2CCC4=CC(=O)CC[C@]34C)OC(=O)CCC(=O)N[C@@H](CC5=CC=C(C=C5)O)C(=O)OC)C |
SMILES | CC(=O)C1CCC2C1(C(CC3C2CCC4=CC(=O)CCC34C)OC(=O)CCC(=O)NC(CC5=CC=C(C=C5)O)C(=O)OC)C |
Canonical SMILES | CC(=O)C1CCC2C1(C(CC3C2CCC4=CC(=O)CCC34C)OC(=O)CCC(=O)NC(CC5=CC=C(C=C5)O)C(=O)OC)C |
Synonyms | 12-PTME progesterone 12-succinyltyrosine methyl este |
PubChem Compound | 3082599 |
Last Modified | Nov 11 2021 |
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